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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzaldehyde

Cat. No.: B183300

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Amino-6-nitrobenzaldehyde (CAS
130133-53-8) is readily available. The following safety and handling information is synthesized
from the SDSs of structurally similar compounds, including 2-nitrobenzaldehyde, 3-
nitrobenzaldehyde, and other aromatic nitro and amino compounds. It is imperative for
researchers to conduct a thorough risk assessment for their specific experimental conditions
and consult with their institution's Environmental Health and Safety (EHS) department before
use.

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 2-Amino-6-nitrobenzaldehyde, designed for researchers, scientists, and drug
development professionals. Adherence to these guidelines is critical for ensuring personnel
safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment

Based on analogous compounds, 2-Amino-6-nitrobenzaldehyde is anticipated to be harmful if
swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4]
A multi-layered approach to safety, combining engineering controls and appropriate Personal
Protective Equipment (PPE), is mandatory when handling this chemical.
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Hazard Class Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral ) H302: Harmful if
GHSO07 Warning
(Category 4) swallowed.[3][4]
Skin Irritation ) H315: Causes skin
GHSO07 Warning S
(Category 2) irritation.[1][2][3]
Eye Irritation ] H319: Causes serious
GHSO07 Warning o
(Category 2) eye irritation.[1][2][3]
Specific target organ
o ] H335: May cause
toxicity — single ] ) o
GHSO07 Warning respiratory irritation.[1]
exposure (Category e
3), Respiratory system
Hazardous to the
) ) H412: Harmful to
aquatic environment, o ]
None None aquatic life with long
long-term hazard i
lasting effects.
(Category 3)
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PPE Category Item Specifications

Must be worn at all times in the
laboratory and conform to EN
166 or OSHA 29 CFR
1910.133 standards.[5]

Eye Protection Safety Goggles

Recommended when there is
Face Protection Face Shield a significant risk of splashing

or dust generation.[6][7]

Nitrile, neoprene, or butyl
rubber gloves are suitable
choices.[8] Always inspect

Hand Protection Chemical-resistant gloves gloves for integrity before each
use and change them
immediately upon
contamination.

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and kept fully
buttoned.

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection Dust mask or respirator approved respirator if dust

formation is likely or if working

outside of a fume hood.[5]

Operational Plan for Safe Handling

A systematic approach is crucial when working with 2-Amino-6-nitrobenzaldehyde.

Preparation and Engineering Controls:

 All handling of 2-Amino-6-nitrobenzaldehyde powder should occur within a certified
chemical fume hood to minimize inhalation exposure.[5]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/sds/2-nitrobenzaldehyde-pid_Seven44167.html
https://www.youtube.com/watch?v=jzEfoJQBgRE
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://datasheets.scbt.com/sc-256218.pdf
https://www.echemi.com/sds/2-nitrobenzaldehyde-pid_Seven44167.html
https://www.benchchem.com/product/b183300?utm_src=pdf-body
https://www.benchchem.com/product/b183300?utm_src=pdf-body
https://www.echemi.com/sds/2-nitrobenzaldehyde-pid_Seven44167.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Ensure that an eyewash station and a safety shower are readily accessible and have been
recently tested.

» Remove all sources of ignition from the work area.[8]

Weighing and Transfer:

o Conduct all weighing and transfer operations within a fume hood to contain any dust.
» Use anti-static tools and equipment where appropriate.

» Avoid the formation of dust during handling. Use a spatula for transfers and avoid pouring
the powder from a height.[8]

During the Experiment:

o Keep all containers with 2-Amino-6-nitrobenzaldehyde clearly labeled.
e Avoid contact with skin and eyes.[5]
» Do not eat, drink, or smoke in the laboratory.[1]

e Wash hands thoroughly after handling the chemical, even if gloves were worn.[1][2]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

« Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong acids.[8]

o Keep away from heat and direct sunlight.[1]

Spill and Disposal Plan
Spill Management Protocol:

o Evacuate: Evacuate non-essential personnel from the immediate spill area.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://datasheets.scbt.com/sc-256218.pdf
https://datasheets.scbt.com/sc-256218.pdf
https://www.benchchem.com/product/b183300?utm_src=pdf-body
https://www.echemi.com/sds/2-nitrobenzaldehyde-pid_Seven44167.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROBENZALDEHYDE-CASNO-552-89-04932-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROBENZALDEHYDE-CASNO-552-89-04932-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA10264&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROBENZALDEHYDE-CASNO-552-89-04932-EN.aspx
https://datasheets.scbt.com/sc-256218.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROBENZALDEHYDE-CASNO-552-89-04932-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.

Don PPE: Put on the appropriate PPE, including respiratory protection.[8]

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,
sealed container for hazardous waste. Avoid actions that could generate dust.[2][8][9]

Clean-up: Clean the spill area with an appropriate solvent (e.g., soap and water), and collect
all cleaning materials in a sealed bag for hazardous waste disposal.[8]

Waste Disposal Plan:

All waste containing 2-Amino-6-nitrobenzaldehyde must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in a designated, labeled, and
sealed container.

Arrange for disposal through your institution's EHS department or a licensed hazardous
waste disposal company.[2][4][8][10] Do not dispose of down the drain or in regular trash.[8]

Experimental Workflow Visualization
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Safe Handling Workflow for 2-Amino-6-nitrobenzaldehyde
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Caption: Workflow for the safe handling of 2-Amino-6-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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